1-[1-(3-Fluorophenyl)cyclohexyl]piperidine hydrochloride

• IUPAC Name: 1-[1-(3-fluorophenyl)cyclohexyl]piperidine;hydrochloride
• InChI: InChI=1S/C17H24FN.ClH/c18-16-9-7-8-15(14-16)17(10-3-1-4-11-17)19-12-5-2-6-13-19;/h7-9,14H,1-6,10-13H2;1H
• InChI Key: MNLDJVODIWHOPV-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)(C2=CC(=CC=C2)F)N3CCCCC3.Cl
• Molecular Formula: C17H25ClFN
• DSSTOX Substance ID: DTXSID801336909
• Molecular Weight: 297.8 g/mol
• CAS RN: 1049718-37-7

Description

“1-[1-(3-Fluorophenyl)cyclohexyl]piperidine hydrochloride”, also known as 3F-PCP, is an analytical reference standard categorized as an arylcyclohexylamine. It is chemically similar to the psychedelic drug phencyclidine (PCP) and comes in two formulations: a crystalline solid and a white powder. It is intended for research and forensic applications.

Molecular Structure Analysis

The molecular formula of 1-[1-(3-Fluorophenyl)cyclohexyl]piperidine hydrochloride is C17H24FN. The average mass is 261.378 Da. The position of the fluorine atom was not confirmed during analysis.

Physical And Chemical Properties Analysis

The physical and chemical properties of 1-[1-(3-Fluorophenyl)cyclohexyl]piperidine hydrochloride include a predicted boiling point of 344.0±25.0 °C and a predicted density of 1.069±0.06 g/cm3. The pKa is predicted to be 7.81±0.20.

Scientific Research Applications

• Synthesis and Anti-Leukemia Activity : One study focused on the synthesis of compounds based on 1-phenethyl-4-hydroxy piperidinium hydrochloride, including a variant with a 3-fluorophenyl group. These compounds demonstrated potential bioactivity as anti-leukemia agents, showing the ability to inhibit the growth of K562 cells, a type of leukemia cell line (Yang et al., 2009).

• Pharmacokinetics of Anaplastic Lymphoma Kinase Inhibitors : Another study explored the pharmacokinetics of novel anaplastic lymphoma kinase inhibitors. The study found that these compounds, including variants with a piperidine structure, exhibited high clearance and short half-life in mice, indicating their potential for cancer treatment (Teffera et al., 2013).

• Synthesis of Neuroleptic Agents : A study focused on the synthesis of Fluspirilen and Penfluridol, neuroleptic agents containing a piperidine moiety. This research explored the key intermediate steps in synthesizing these compounds, highlighting the importance of the piperidine structure in pharmaceutical synthesis (Botteghi et al., 2001).

• Selective Serotonin Reuptake Inhibitor : Paroxetine hydrochloride, a phenylpiperidine derivative, is a selective serotonin reuptake inhibitor used in treating various psychiatric disorders. The physicochemical properties, spectroscopic data, and pharmacokinetics of this compound have been thoroughly documented (Germann et al., 2013).

• Psychoactive Arylcyclohexylamines Characterization : A study characterized psychoactive arylcyclohexylamines, including 1-[1-(3-Fluorophenyl)cyclohexyl]piperidine, for analytical purposes. The research developed methods for the qualitative and quantitative analysis of these substances in biological fluids, crucial for pharmacological and toxicological studies (De Paoli et al., 2013).

Safety and Hazards

This material should be considered hazardous until further information becomes available. It is not for human or veterinary diagnostic or therapeutic use. It is advised not to ingest, inhale, get in eyes, on skin, or on clothing.